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Compound of Interest

Compound Name: calnexin

Cat. No.: B1179193 Get Quote

A comprehensive guide to selecting the optimal calnexin antibody for your research needs.

This guide provides a comparative analysis of commercially available antibodies for various

applications, supported by experimental protocols and visual guides to aid in your decision-

making process.

Comparative Analysis of Calnexin Antibodies
The following tables summarize the specifications and recommended applications of various

commercially available calnexin antibodies. This data has been compiled from manufacturer

datasheets and scientific publications to provide a comprehensive overview.
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Antibody/C
atalog No.

Manufactur
er

Clonality Host
Recommen
ded Dilution

Reactivity

ab22595[1] Abcam Polyclonal Rabbit 1:1000
Human,

Mouse, Rat

NB300-518
Novus

Biologicals
Monoclonal Mouse 1:100-1:1000 Human

10427-2-

AP[2]
Proteintech Polyclonal Rabbit 1:20000

Human,

Mouse, Rat

PA5-34804[3]
Thermo

Fisher
Polyclonal Rabbit Not Specified

Human,

Mouse, Rat

2433S[4] Cell Signaling Polyclonal Rabbit Not Specified Human

A87725[5] Boster Bio Polyclonal Rabbit 1:500
Human,

Mouse, Rat

PA5-86245[6]
Thermo

Fisher
Polyclonal Rabbit 1:500-1:1000

Human,

Mouse, Rat

ab10286 Abcam Polyclonal Rabbit 1:1000 Human
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Antibody/C
atalog No.

Manufactur
er

Clonality Host

Recommen
ded
Dilution/Am
ount

Reactivity

ab22595[1] Abcam Polyclonal Rabbit
5 µg for 0.5

mg lysate
Human

NB300-518
Novus

Biologicals
Monoclonal Mouse 5 µg Human

A87725[5] Boster Bio Polyclonal Rabbit
3 µg for 300

µg lysate
Mouse

PA5-86245[6]
Thermo

Fisher
Polyclonal Rabbit 1:10-1:100

Human,

Mouse, Rat

4F10[7] MBL Monoclonal Mouse
1 µ g/300 µL

of cell extract
Human

Immunofluorescence (IF) Applications
Antibody/C
atalog No.

Manufactur
er

Clonality Host
Recommen
ded Dilution

Reactivity

ab22595[1] Abcam Polyclonal Rabbit 1 µg/ml Human

NB300-518
Novus

Biologicals
Monoclonal Mouse 1:50-1:500 Human

10427-2-

AP[2]
Proteintech Polyclonal Rabbit 1:400 Human

PA5-34804[3]
Thermo

Fisher
Polyclonal Rabbit 1:200 Human

CL594-

10427[8]
Proteintech Polyclonal Rabbit 1:400 Human

A87725[5] Boster Bio Polyclonal Rabbit 1:20 Rat

4F10[7] MBL Monoclonal Mouse 1 µg/mL Human
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Experimental Protocols
Detailed methodologies for key applications are provided below. These are generalized

protocols and may require optimization for specific antibodies and experimental conditions.

Western Blot Protocol
Sample Preparation: Perform SDS-PAGE on samples, loading 25 µg of total protein per lane.

[9]

Protein Transfer: Transfer proteins to a PVDF membrane according to the manufacturer's

instructions for the transfer apparatus.[7][9]

Blocking: Block the membrane with 5% non-fat dry milk in TBST for 1 hour at room

temperature.[7]

Primary Antibody Incubation: Incubate the membrane with the primary calnexin antibody,

diluted in blocking buffer, for 1 hour at room temperature or overnight at 4°C.[7][9]

Washing: Wash the membrane three times for 10 minutes each with TBST.[7][9]

Secondary Antibody Incubation: Incubate the membrane with an HRP-conjugated secondary

antibody, diluted in blocking buffer, for 1 hour at room temperature.[7][9]

Washing: Repeat the washing step.

Detection: Apply an appropriate chemiluminescent substrate and visualize the bands using

an imaging system.[9]

Immunoprecipitation Protocol
Cell Lysis: Lyse cells in a suitable lysis buffer (e.g., RIPA buffer) containing protease

inhibitors.

Pre-clearing: Pre-clear the cell lysate by incubating with protein A/G agarose/sepharose

beads for 1 hour at 4°C.
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Immunoprecipitation: Add the primary calnexin antibody to the pre-cleared lysate and

incubate for 2-4 hours or overnight at 4°C with gentle rotation.[7]

Bead Incubation: Add protein A/G agarose/sepharose beads and incubate for another 1-2

hours at 4°C.[7]

Washing: Wash the beads three to five times with lysis buffer.

Elution: Elute the immunoprecipitated proteins by boiling the beads in SDS-PAGE sample

buffer.

Analysis: Analyze the eluted proteins by Western Blot.

Immunofluorescence Protocol
Cell Culture: Culture cells on coverslips or in chamber slides.

Fixation: Fix the cells with 4% paraformaldehyde (PFA) or ice-cold methanol.[3][8]

Permeabilization: If required, permeabilize the cells with 0.1-0.2% Triton X-100 in PBS.[7]

Blocking: Block with a suitable blocking buffer (e.g., 1% BSA in PBST) for 1 hour at room

temperature.

Primary Antibody Incubation: Incubate with the primary calnexin antibody, diluted in blocking

buffer, for 1 hour at room temperature or overnight at 4°C.[7]

Washing: Wash three times with PBS.

Secondary Antibody Incubation: Incubate with a fluorescently labeled secondary antibody for

1 hour at room temperature in the dark.[7]

Washing: Repeat the washing step.

Mounting: Mount the coverslips onto microscope slides using a mounting medium containing

DAPI for nuclear counterstaining.

Imaging: Visualize the staining using a fluorescence microscope.
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Visual Guides
Calnexin's Role in Protein Folding
Calnexin is a key molecular chaperone in the endoplasmic reticulum, playing a crucial role in

the folding and quality control of newly synthesized glycoproteins.[10][11][12]
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Caption: The Calnexin cycle in glycoprotein folding and quality control.

Experimental Workflow for Antibody Validation
A systematic approach to validating a new antibody is crucial for reliable and reproducible

results.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1179193?utm_src=pdf-body
https://www.benchchem.com/product/b1179193?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC8969281/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9913998/
https://www.ncbi.nlm.nih.gov/books/NBK6095/
https://www.benchchem.com/product/b1179193?utm_src=pdf-body-img
https://www.benchchem.com/product/b1179193?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1179193?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Antibody Validation Workflow

Antibody Selection

Western Blot (WB)
- Test on positive/negative controls

- Check for expected band size
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Application-Specific Validation
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Caption: A streamlined workflow for validating a new calnexin antibody.

Selecting the Right Calnexin Antibody
This decision tree can guide researchers in choosing the most suitable antibody for their

specific application.
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Antibody Selection Guide

What is your primary application?

Western Blot (WB)

Protein Detection
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Caption: A decision guide for selecting a calnexin antibody.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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